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Compound of Interest

Compound Name: Sodium sulfamate
CAS No.: 13845-18-6
Cat. No.: B088500
Get Quote
. J

Executive Summary & Chemical Profile

Sodium Sulfamate (NaNH2SOs, CAS 13845-18-6) is the sodium salt of sulfamic acid,
distinguished by its high aqueous solubility and specific reactivity with nitrous acid. While
organic sulfamates are widely investigated as therapeutic agents (e.g., steroid sulfatase
inhibitors, antiepileptics), Sodium Sulfamate serves primarily as a critical process reagent in
analytical chemistry, pharmaceutical manufacturing, and surface science.

Its dominant research application currently lies in Nitrosamine Risk Mitigation, where it acts as
a kinetic scavenger of nitrite ions, preventing the formation of carcinogenic N-nitrosamines in
Active Pharmaceutical Ingredients (APIs).

Chemical Thermodynamics
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Property Value Research Implication
) Stoichiometric calculations for
Molecular Weight 119.08 g/mol ]
scavenging.
Allows high-concentration
Solubility (H20) ~250 g/L (20°C) stock solutions for industrial

guenching.

Stable in neutral/alkaline;

Must be stored neutral;

pH Stability ) ] reaction with nitrite requires
Hydrolyzes in hot acid o B
acidic conditions.
Acts as a strong acid precursor
pKa (Parent Acid) 1.0 (Sulfamic Acid) in situ; highly dissociated in

solution.

Primary Application: Nitrosamine Mitigation in Drug

Development

The "sartan" and ranitidine impurity crises elevated Sodium Sulfamate from a standard
reagent to a critical safety control. Regulatory bodies (FDA, EMA) require strict control of N-
nitrosamine impurities (e.g., NDMA, NDEA). Sodium Sulfamate is used to quench residual

nitrites during synthesis, thermodynamically precluding the nitrosation of secondary amines.

Mechanism of Action: Diazotization Quenching

The scavenging efficiency relies on the rapid reaction between the sulfamate ion and the

nitrosonium ion (or nitrous acid) under acidic conditions. This reaction is irreversible and

entropy-driven due to the release of nitrogen gas.
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Figure 1: Mechanism of nitrite quenching by Sodium Sulfamate. The rapid evolution of N2 gas
drives the reaction forward, depleting the nitrosating agent before it can react with vulnerable

amines.

Protocol: High-Efficiency Nitrite Scavenging

Objective: Complete removal of residual nitrite from an aqueous reaction matrix prior to the
addition of secondary amines or during work-up.

Reagents:
e Sodium Sulfamate (ACS Grade, >99%)
e Sulfuric Acid or Hydrochloric Acid (to adjust pH)

» Starch-lodide Paper (External Indicator)
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Step-by-Step Methodology:

e pH Adjustment: Adjust the reaction mixture to pH < 2.0. The scavenging reaction is acid-
catalyzed; neutral sulfamate reacts extremely slowly with nitrite.

e Stoichiometric Calculation: Estimate the residual nitrite concentration. Add Sodium
Sulfamate in a 1.5 to 2.0 molar excess.

o Note: Excess sulfamate is generally benign and water-soluble, unlike excess nitrite.
o Addition: Add Sodium Sulfamate as a 10% (w/v) aqueous solution slowly to the reactor.
o Observation: Vigorous bubbling (N2 evolution) confirms the presence of nitrite.
e Incubation: Stir for 15-30 minutes at ambient temperature (20-25°C).
» Validation (The "Self-Validating" Step):
o Dip a glass rod into the solution and touch it to Starch-lodide paper.
o Result: The paper must remain white. Blue/Purple coloration indicates unreacted nitrite.

o Control: Spot a known nitrite solution on the same strip to verify paper activity.

Analytical Chemistry: The Bratton-Marshall
Modification

In bio-analytical assays, particularly for sulfa drugs or diazotizable compounds, Sodium
Sulfamate is used to remove excess nitrite after the diazotization step but before the coupling
step. This prevents the nitrite from reacting with the coupling reagent (e.g., N-(1-
naphthyl)ethylenediamine), which would cause background noise or false positives.

Workflow: S-Nitrosothiol Detection

Research into nitric oxide (NO) signaling often involves detecting S-nitrosothiols (RSNO).[1]
Sodium Sulfamate is essential here to differentiate between free nitrite and RSNOs.
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Figure 2: Analytical workflow for S-Nitrosothiol quantification. Sodium Sulfamate selectively
eliminates background nitrite interference without degrading the S-nitrosothiol target.

Electro-deposition Applications (Surface Science)

While Nickel Sulfamate is the primary source of metal ions in electroplating, Sodium
Sulfamate is utilized as a conducting salt and stress-reducing agent in specific bath
formulations.

e Function: Increases conductivity of the electrolyte without introducing chloride ions (which
increase internal stress).

e Research Utility: In micro-electroforming (MEMS) research, Sodium Sulfamate additives
allow for the deposition of nickel with near-zero internal stress, crucial for delicate micro-
structures.

Key Parameter Table: Sulfamate vs. Sulfate Baths

Sulfamate Bath (with Na-

Parameter Sulfamate) Sulfate Bath (Standard)
Internal Stress Low (< 50 MPa) High (> 150 MPa)
Ductility High Moderate

Deposition Rate High (up to 30 A/dm?) Moderate

| Anode Solubility | Excellent (requires S-rounds) | Good |
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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